2-[(1-ethyl-1H-benzimidazol-2-yl)thio]-N'-(4-isopropylbenzylidene)acetohydrazide

• IUPAC Name: 2-(1-ethylbenzimidazol-2-yl)sulfanyl-N-[(E)-(4-propan-2-ylphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C21H24N4OS/c1-4-25-19-8-6-5-7-18(19)23-21(25)27-14-20(26)24-22-13-16-9-11-17(12-10-16)15(2)3/h5-13,15H,4,14H2,1-3H3,(H,24,26)/b22-13+
• InChI Key: CKVGLLSULKWAEV-LPYMAVHISA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1SCC(=O)NN=CC3=CC=C(C=C3)C(C)C
• Isomeric SMILES: CCN1C2=CC=CC=C2N=C1SCC(=O)N/N=C/C3=CC=C(C=C3)C(C)C
• Molecular Formula: C21H24N4OS
• Molecular Weight: 380.5 g/mol

Description

2-[(1-ethyl-1H-benzimidazol-2-yl)thio]-N'-(4-isopropylbenzylidene)acetohydrazide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as EBAH, and its unique chemical properties make it a promising candidate for various research applications. In

Mechanism of Action

The mechanism of action of EBAH is not fully understood, but it is believed to involve the inhibition of various enzymes and pathways involved in the progression of diseases such as cancer and neurodegenerative diseases. EBAH has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to have antimicrobial properties by disrupting the cell wall of bacteria and inhibiting their growth.
Biochemical and Physiological Effects:
EBAH has been shown to have various biochemical and physiological effects on the body. It has been shown to inhibit the activity of various enzymes involved in the progression of diseases such as cancer and neurodegenerative diseases. EBAH has also been shown to have antioxidant properties, which can help protect cells from oxidative damage. Additionally, EBAH has been shown to have anti-inflammatory properties, which can help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EBAH in lab experiments is its unique chemical properties, which make it a promising candidate for various research applications. However, there are also some limitations to using EBAH in lab experiments. For example, EBAH can be difficult to synthesize, and it may not be readily available in large quantities. Additionally, EBAH may have potential toxic effects, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on EBAH. One promising area of research is the development of new anticancer agents based on the chemical structure of EBAH. Additionally, EBAH may have potential applications in the treatment of other diseases such as neurodegenerative diseases, inflammatory diseases, and infectious diseases. Further research is needed to fully understand the mechanism of action of EBAH and its potential applications in various fields of research.
In conclusion, EBAH is a promising chemical compound that has been extensively studied for its potential applications in scientific research. Its unique chemical properties make it a promising candidate for various research applications, including its use as an anticancer agent, antimicrobial agent, and anti-inflammatory agent. Future research on EBAH may lead to the development of new treatments for various diseases.

Synthesis Methods

The synthesis of EBAH involves the reaction of 2-mercaptobenzimidazole and ethyl chloroacetate, followed by the reaction of the resulting intermediate with isopropylbenzaldehyde. The final product is obtained after purification through recrystallization.

Scientific Research Applications

EBAH has been widely used in scientific research for its potential applications in the fields of medicine, biochemistry, and pharmacology. Some of the most promising research applications of EBAH include its use as an anticancer agent, antimicrobial agent, and anti-inflammatory agent. EBAH has also been studied for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.